Cas no 13790-91-5 (Naphthalene,1-bromo-7-fluoro-)

• Product Name: Naphthalene,1-bromo-7-fluoro-
• CAS No: 13790-91-5
• MF: C₁₀H₆BrF
• MW: 225.057045459747
• MDL: MFCD00077465
• CID: 119937
• PubChem ID: 12548590
• Update Time: 2025-04-24

Naphthalene,1-bromo-7-fluoro- Chemical and Physical Properties

Names and Identifiers

• Naphthalene,1-bromo-7-fluoro-
• 1-BROMO-7-FLUORONAPHTHALENE
• 1-bromo-7-fluoro-naphthalene
• 7-Fluor-1-brom-naphthalin
• DTXSID70502167
• SCHEMBL5326963
• Naphthalene, 1-bromo-7-fluoro-
• 13790-91-5
• AT38289
• CS-0311133

• MDL： MFCD00077465
• Inchi： 1S/C10H6BrF/c11-10-3-1-2-7-4-5-8(12)6-9(7)10/h1-6H
• InChI Key： NYNJHKLLBKIOMG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=CC=C(C=C21)F

Computed Properties

• Exact Mass: 223.96400
• Monoisotopic Mass: 223.96369g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.74140

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Naphthalene,1-bromo-7-fluoro-

1-Bromo-7-Fluoronaphthalene (CAS No. 13790-91-5): A Comprehensive Overview

1-Bromo-7-fluoronaphthalene, also known as CAS No. 13790-91-5, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, with bromine and fluorine substituents at the 1 and 7 positions, respectively. The presence of these halogen substituents imparts unique electronic and physical properties to the molecule, making it a valuable compound for various applications.

The structure of 1-bromo-7-fluoronaphthalene consists of two fused benzene rings with bromine and fluorine atoms attached at specific positions. This arrangement creates a rigid, planar structure that is highly conjugated, contributing to its stability and reactivity. The bromine atom at position 1 introduces electron-withdrawing effects, while the fluorine atom at position 7 adds additional electronic complexity. These substituents influence the compound's solubility, thermal stability, and optical properties, making it suitable for use in advanced materials and chemical synthesis.

Recent studies have highlighted the potential of 1-bromo-7-fluoronaphthalene in the development of novel optoelectronic materials. Researchers have explored its use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to its ability to absorb and emit light efficiently. The compound's electronic properties, particularly its bandgap and emission spectra, have been optimized through careful synthesis and structural modifications. These advancements have opened new avenues for its application in energy-efficient lighting and renewable energy technologies.

In addition to its electronic applications, 1-bromo-7-fluoronaphthalene has been investigated for its role in drug discovery. The compound's unique structure allows it to interact with biological systems in specific ways, making it a promising candidate for therapeutic agents. Recent research has focused on its potential as an anticancer drug, where its ability to target specific cellular pathways has shown promising results in preclinical studies.

The synthesis of 1-bromo-7-fluoronaphthalene typically involves multi-step organic reactions, including Friedel-Crafts alkylation and halogenation processes. These methods require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic techniques have improved the efficiency of these reactions, enabling large-scale production of the compound for industrial applications.

In conclusion, 1-bromo-7-fluoronaphthalene, or CAS No. 13790-91-5, is a versatile compound with a wide range of applications in materials science, electronics, and biomedicine. Its unique structure and electronic properties make it a valuable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new uses for this compound, its significance in various fields is expected to grow further.